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Compound of Interest

Compound Name: 3-Isocyanatopropyltriethoxysilane

Cat. No.: B1197299 Get Quote

For researchers, scientists, and professionals in drug development, a thorough literature

search is the cornerstone of innovative work. When investigating the silane coupling agent 3-
Isocyanatopropyltriethoxysilane, a multitude of synonyms and trade names are often used

interchangeably in technical papers, patents, and commercial datasheets. A comprehensive

understanding of these alternative identifiers is crucial to ensure a complete and effective

literature review.

This technical guide provides an in-depth compilation of synonyms, trade names, and other

identifiers for 3-Isocyanatopropyltriethoxysilane, systematically organized to aid in your

research endeavors.

Primary Chemical Identifiers
The most unambiguous way to identify 3-Isocyanatopropyltriethoxysilane is through its CAS

Registry Number and its formal IUPAC name. These identifiers are standardized and globally

recognized.
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Identifier Type Value

CAS Number 24801-88-5[1][2][3][4][5]

IUPAC Name triethoxy(3-isocyanatopropyl)silane[1][3]

Molecular Formula C10H21NO4Si[1][4][5]

Molecular Weight 247.36 g/mol [1][4]

Systematic and Common Chemical Names
Beyond the formal IUPAC nomenclature, a variety of systematic and common names are

frequently encountered in the literature. These names often describe the molecule's structure in

different ways.

Synonym Category Examples

Primary Synonyms (3-Isocyanatopropyl)triethoxysilane[1][2][3]

3-(Triethoxysilyl)propyl isocyanate[1][2][3][5][6]

Triethoxy(3-isocyanatopropyl)silane[1][2][3]

Positional Isomer Variants gamma-isocyanatopropyltriethoxysilane[1][7][8]

γ-Isocyanopropyltriethoxysilane[2][3]

γ-(Triethoxysilyl)propyl isocyanate[2]

Alternative Phrasing Isocyanatopropyltriethoxysilane[1][2][4][7][8][9]

triethoxysilylpropyl isocyanate[2][3]

Isocyanic acid, 3-(triethoxysilyl)propyl ester[2][3]

[8][9]

1-(Triethoxysilyl)-3-isocyanatopropane[2]

Commercial Trade Names and Codes
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Numerous chemical manufacturers market 3-Isocyanatopropyltriethoxysilane under various

trade names and product codes. These are essential to include in searches of commercial

literature and patent databases.

Manufacturer/Supplier Trade Name/Code

Momentive Silquest A 1310[2][10], Silquest A-Link 25[2][10]

Evonik Dynasylan A 1310[2][10]

Shin-Etsu
KBE 9007[2][10], KBM 9003[2][10], KBM

9007[2][10]

Various
A 1310[2][10], A-Link 25[2][10], I 7840[2][4][7][8],

Y 9030[2][4][7][8], KH-907[4][11], ICPTES[4][9]

A more extensive list of trade names and supplier-specific codes includes:

B 0062[2][10]

CG 907[2][10]

Db 907[2][10]

FC-25[4]

Hongtu T 13[2][10]

Ic 302[2][10]

Ipteos[2][10]

Kbe 9007A[2][10]

Kbe 9007N[2][10]

Ls 3415[2][10]

Nuc-A 1310[2][10]
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Sii 6455[2][10]

Silan A 1310[2]

T 13 (silane)[2][10]

USi-SL 25[2][10]

Uct 7840Kg[2]

Ucti 7840Kg[2]

Yh 9030[1][2][4][7][8]

ZERENEX ZX007474[1]

Regulatory and Database Identifiers
For searches related to regulatory information, safety data, and chemical databases, the

following identifiers are pertinent.

Identifier Type Value

EINECS Number 246-467-6[3][7]

UNII 9BR6002P6E[3][4]

EC Number 246-467-6[3]

DSSTox Substance ID DTXSID4038847[3]

PubChem CID 90613[3]

RTECS Number VV6691000[4]

Experimental Protocols and Methodologies
While this guide focuses on synonyms, a comprehensive literature search will lead to various

experimental protocols. When evaluating studies utilizing 3-Isocyanatopropyltriethoxysilane,

it is critical to examine the detailed methodologies. Key experimental details to look for include:
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Surface Functionalization: Protocols will often detail the method for grafting the silane onto a

substrate. This includes the solvent system, reaction temperature, concentration of the

silane, and curing conditions.

Characterization Techniques: Look for surface analysis techniques such as X-ray

Photoelectron Spectroscopy (XPS), Fourier-Transform Infrared Spectroscopy (FTIR), and

contact angle measurements to confirm the successful modification of the surface.

Application-Specific Assays: Depending on the research area, protocols will vary. For

example, in drug delivery, this might involve nanoparticle synthesis and characterization,

drug loading and release studies, and in vitro/in vivo biocompatibility and efficacy assays.

Logical Relationships in Literature Search Strategy
A systematic approach to a literature search using these synonyms is essential. The following

diagram illustrates a logical workflow for a comprehensive search.

Initial Search Terms Expanded Search Terms Target Databases

3-Isocyanatopropyltriethoxysilane

Systematic & Common Synonyms

Commercial Trade Names

CAS: 24801-88-5 Regulatory & Database IDs

IUPAC Name Scientific Literature
(e.g., Scopus, Web of Science)

Patent Databases
(e.g., Google Patents, USPTO)

Chemical Databases
(e.g., PubChem, SciFinder)

Click to download full resolution via product page

Caption: A workflow for a comprehensive literature search.
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By employing this structured approach and utilizing the extensive list of synonyms provided,

researchers can ensure a thorough and efficient review of the existing literature on 3-
Isocyanatopropyltriethoxysilane, paving the way for informed and impactful scientific

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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